Cas no 1713-70-8 ( )

• Product Name: &nbsp
• CAS No: 1713-70-8
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• CID: 905479
• PubChem ID: 314243
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[[(E)-(3-chloro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea
• NSC231523
• NSC-231523
• DTXSID80421572
• 1713-70-8
•  

• Inchi： 1S/C14H12ClN3O2/c15-11-6-7-13(19)10(8-11)9-16-18-14(20)17-12-4-2-1-3-5-12/h1-9,19H,(H2,17,18,20)
• InChI Key： PIFYHLREHUDABT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=NNC(NC2C=CC=CC=2)=O)C=1)O

Computed Properties

• Exact Mass: 289.06196
• Monoisotopic Mass: 289.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 70.23
• LogP: 3.66510